N-(4-chlorobenzyl)-5-methyl-2-furamide
Description
N-(4-chlorobenzyl)-5-methyl-2-furamide is a synthetic furanamide derivative characterized by a 5-methylfuran-2-carboxamide core linked to a 4-chlorobenzyl group. These analogs share critical structural motifs, including substituted aromatic rings and furanamide backbones, which influence bioactivity and metabolic stability .
Properties
Molecular Formula |
C13H12ClNO2 |
|---|---|
Molecular Weight |
249.69g/mol |
IUPAC Name |
N-[(4-chlorophenyl)methyl]-5-methylfuran-2-carboxamide |
InChI |
InChI=1S/C13H12ClNO2/c1-9-2-7-12(17-9)13(16)15-8-10-3-5-11(14)6-4-10/h2-7H,8H2,1H3,(H,15,16) |
InChI Key |
WNTCSPJZEDJVIQ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(O1)C(=O)NCC2=CC=C(C=C2)Cl |
Canonical SMILES |
CC1=CC=C(O1)C(=O)NCC2=CC=C(C=C2)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Discussion of Substituent Effects
- Positional isomerism : Para-substituted derivatives (e.g., 4a ) generally outperform meta/ortho analogs due to reduced steric hindrance and optimized electronic interactions.
- Chlorine substitution : The 4-chloro group in the target compound may enhance lipid solubility and target affinity compared to benzoylphenyl derivatives, though direct activity data are needed.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
